Cas no 10387-05-0 (1-(3,4-Dinitrophenyl)ethanone)

1-(3,4-Dinitrophenyl)ethanone Properties

Names and Identifiers

• 1-(3,4-Dinitrophenyl)ethanone
• MFCD27920805
• SCHEMBL11690925
• SY300484
• DB-342628
• 3 inverted exclamation mark ,4 inverted exclamation mark -Dinitroacetophenone
• Ethanone, 1-(3,4-dinitrophenyl)-
• AKOS022186054
• 10387-05-0
• +Expand

• InChIKey： NRWMSJRLIZWNTJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6N2O5/c1-5(11)6-2-3-7(9(12)13)8(4-6)10(14)15/h2-4H,1H3
• SMILES： CC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.02768
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 210.028
• Heavy Atom Count: 15
• Complexity: 292
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 109A^2

Experimental Properties

• LogP: 2.75200
• PSA: 103.35